Cas no 132339-62-9 (3-Hydroxylup-20(29)-ene-23,28-dioic acid)

3-Hydroxylup-20(29)-ene-23,28-dioic acid structure
132339-62-9 structure
Product Name:3-Hydroxylup-20(29)-ene-23,28-dioic acid
CAS No:132339-62-9
MF:C30H46O5
MW:486.683249950409
CID:207836
Update Time:2024-02-28

3-Hydroxylup-20(29)-ene-23,28-dioic acid Chemical and Physical Properties

Names and Identifiers

    • Lup-20(29)-ene-23,28-dioicacid, 3-hydroxy- (9CI)
    • 3-hydroxylup-20(29)en-23,28-dioic acid
    • 3-Hydroxylup-20(29)-ene-23,28-dioic acid
    • HLEDA
    • Lup-20(29)-ene-23,28-dioic acid, 3-hydroxy-
    • Inchi: 1S/C30H46O5/c1-17(2)18-9-14-30(25(34)35)16-15-27(4)19(23(18)30)7-8-20-26(3)12-11-22(31)29(6,24(32)33)21(26)10-13-28(20,27)5/h18-23,31H,1,7-16H2,2-6H3,(H,32,33)(H,34,35)/t18-,19+,20+,21+,22?,23+,26+,27+,28+,29?,30-/m0/s1
    • InChI Key: NSLGONDVJPFEEN-YETQQTCNSA-N
    • SMILES: OC1CC[C@@]2(C)[C@H](C1(C(=O)O)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C(=O)O)CC[C@@]12C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 3
  • Complexity: 958
  • Topological Polar Surface Area: 94.8
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